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Compound of Interest

Compound Name: Silver bromate

Cat. No.: B1600194 Get Quote

This technical guide provides a detailed overview of the molecular formula and molecular

weight of silver bromate, a compound of interest to researchers, scientists, and professionals

in drug development.

Molecular Composition and Formula
Silver bromate is an inorganic compound formed from silver, bromine, and oxygen.[1] Its

chemical formula is AgBrO₃.[1][2][3][4][5] This formula indicates that a single molecule of silver
bromate is composed of one silver atom (Ag), one bromine atom (Br), and three oxygen atoms

(O).[1]

Molecular Weight
The molecular weight of silver bromate is a crucial piece of data for stoichiometric calculations

in chemical reactions. It is determined by summing the atomic weights of its constituent atoms.

The accepted molecular weight of silver bromate is approximately 235.77 g/mol .[2][4][5]

Data Presentation
The following table summarizes the key quantitative data for silver bromate and its constituent

elements.
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Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight
Contribution (
g/mol )

Silver Ag 1 107.8682[1][6][7] 107.8682

Bromine Br 1
79.904[1][8][9]

[10]
79.904

Oxygen O 3
15.9994[1][11]

[12]
47.9982

Silver Bromate AgBrO₃ 235.7704[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b1600194#silver-bromate-molecular-formula-and-weight
https://www.benchchem.com/product/b1600194#silver-bromate-molecular-formula-and-weight
https://www.benchchem.com/product/b1600194#silver-bromate-molecular-formula-and-weight
https://www.benchchem.com/product/b1600194#silver-bromate-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

